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Compound of Interest

Compound Name: Wedeliatrilolactone A

Cat. No.: B1163372

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wedeliatrilolactone A is a naturally occurring sesquiterpenoid lactone isolated from the plant
Wedelia trilobata. As a member of the terpenoid lactone class of compounds, it is of significant
interest to the scientific community due to the known diverse biological activities of this
chemical family, which include cytotoxic, anti-inflammatory, and antimicrobial properties. This
technical guide provides a detailed overview of the known properties and biological activities of
Wedeliatrilolactone A, based on currently available data. It aims to serve as a valuable
resource for researchers and professionals involved in natural product chemistry,
pharmacology, and drug discovery.

Physicochemical Properties

Precise experimental data for several physicochemical properties of Wedeliatrilolactone A are
not extensively reported in the public domain. The following tables summarize the available
information.
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Property Value Source
CAS Number 156993-29-2 N/A
Molecular Formula C23H3209 N/A
Molecular Weight 452.49 g/mol N/A
Appearance Powder N/A

Table 1: General Physicochemical Properties of Wedeliatrilolactone A.

Property Value Source
Melting Point Data not available N/A
Boiling Point Data not available N/A
Density Data not available N/A

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Table 2: Physical Properties of Wedeliatrilolactone A.

Biological Activities and Mechanism of Action

Wedeliatrilolactone A has been noted for its potential hepatoprotective, antimicrobial, and
cytotoxic activities. However, detailed mechanistic studies and the specific signaling pathways
modulated by Wedeliatrilolactone A are not yet well-elucidated in the available scientific
literature. Much of the detailed mechanistic information available is for the related compound,
wedelolactone. Therefore, the signaling pathway information presented here for wedelolactone
should be considered as a potential starting point for investigations into Wedeliatrilolactone A,
and not as directly established mechanisms for Wedeliatrilolactone A itself.

Potential Anti-Inflammatory and Hepatoprotective
Signaling Pathways (Inferred from Wedelolactone
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Studies)

Studies on wedelolactone have identified its involvement in key inflammatory and cellular
protection pathways. These may serve as putative targets for Wedeliatrilolactone A.

Potential Anti-Inflammatory Signaling Pathways (Inferred from Wedelolactone)
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Caption: Potential anti-inflammatory signaling pathways targeted by wedelolactone.

Experimental Protocols

Detailed experimental protocols specifically for Wedeliatrilolactone A are scarce. The
following sections provide generalized protocols that can be adapted for the study of this
compound.

General Isolation and Purification Workflow

A specific, detailed protocol for the isolation of Wedeliatrilolactone A from Wedelia trilobata is
not readily available. However, a general workflow for the isolation of natural products from
plant material can be outlined. A study has mentioned the use of macroporous resin to enrich
for Wedeliatrilolactone A and B.[1]
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General Workflow for Isolation of Wedeliatrilolactone A
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LDH Cytotoxicity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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